2-{(E)-2-[4-(dimethylamino)phenyl]ethenyl}-3-[(4-methylphenyl)carbonyl]-1-benzofuran-5,6-dicarbonitrile

• Molecular Formula: C28H21N3O2
• Molecular Weight: 431.5 g/mol
• IUPAC Name: 2-[(E)-2-[4-(dimethylamino)phenyl]ethenyl]-3-(4-methylbenzoyl)-1-benzofuran-5,6-dicarbonitrile
• InChI: InChI=1S/C28H21N3O2/c1-18-4-9-20(10-5-18)28(32)27-24-14-21(16-29)22(17-30)15-26(24)33-25(27)13-8-19-6-11-23(12-7-19)31(2)3/h4-15H,1-3H3/b13-8+
• InChI Key: XOKRZCINIOKPRL-MDWZMJQESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)C2=C(OC3=C2C=C(C(=C3)C#N)C#N)/C=C/C4=CC=C(C=C4)N(C)C
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(OC3=C2C=C(C(=C3)C#N)C#N)C=CC4=CC=C(C=C4)N(C)C

Description

2-[(1E)-2-[4-(DIMETHYLAMINO)PHENYL]ETHENYL]-3-(4-METHYLBENZOYL)-1-BENZOFURAN-5,6-DICARBONITRILE is a complex organic compound known for its unique chemical structure and properties

Preparation Methods

The synthesis of 2-[(1E)-2-[4-(DIMETHYLAMINO)PHENYL]ETHENYL]-3-(4-METHYLBENZOYL)-1-BENZOFURAN-5,6-DICARBONITRILE involves several steps. One common method includes the fusion of 3-methyl derivatives with 4-(dimethylamino)benzaldehyde at high temperatures (around 220°C) in the presence of catalytic amounts of acetic anhydride and pyridine . Another approach involves the condensation of these reactants using a strong base like sodium hydroxide in the presence of a phase transfer catalyst such as Aliquat 336 . Industrial production methods may vary, but they typically involve similar reaction conditions optimized for large-scale synthesis.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify its functional groups, leading to different derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the aromatic rings, to introduce new functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-[(1E)-2-[4-(DIMETHYLAMINO)PHENYL]ETHENYL]-3-(4-METHYLBENZOYL)-1-BENZOFURAN-5,6-DICARBONITRILE has several scientific research applications:

Chemistry: It is used in the synthesis of nonlinear optical chromophores, which are essential for developing advanced optical materials.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.

Industry: Used in the production of advanced materials with specific optical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with various molecular targets. In the context of nonlinear optical materials, it acts as a donor-π-bridge-acceptor system, where the dimethylamino group serves as the electron donor, and the benzofuran moiety acts as the acceptor . This arrangement facilitates the transfer of electrons under specific conditions, leading to unique optical properties.

Comparison with Similar Compounds

Similar compounds include:

4-(Dicyanomethylene)-2-methyl-6-(4-dimethylaminostyryl)-4H-pyran: Known for its nonlinear optical properties.

(E)-[4-(dimethylamino)phenyl]-vinylquinoxalines: Used as precursors for nonlinear optical chromophores.

Compared to these compounds, 2-[(1E)-2-[4-(DIMETHYLAMINO)PHENYL]ETHENYL]-3-(4-METHYLBENZOYL)-1-BENZOFURAN-5,6-DICARBONITRILE offers a unique combination of structural features that enhance its optical properties and make it suitable for specific applications in advanced materials.